![molecular formula C25H42LiN7O18P3S B009137 DL-|A-Hydroxybutyryl coenzyme A lithium salt CAS No. 103404-51-9](/img/structure/B9137.png)
DL-|A-Hydroxybutyryl coenzyme A lithium salt
Overview
Description
DL-|A-Hydroxybutyryl coenzyme A lithium salt (HBA-Li) is a type of organometallic compound that is widely used in scientific research. It is a salt of the naturally occurring molecule, DL-A-hydroxybutyric acid, and is used in a variety of biochemical and physiological experiments. It is an important molecule in the metabolism of fatty acids and the production of energy in the body .
Synthesis Analysis
DL-β-Hydroxybutyryl coenzyme A lithium salt is a bacterial polyhydroxyalkanoates (PHB) starting material via polyhydroxybutyrate (PHB) synthases . It is produced from β-hydroxybutyric acid by short-chain-CoA synthase .Molecular Structure Analysis
The empirical formula of DL-|A-Hydroxybutyryl coenzyme A lithium salt is C25H42N7O18P3S . Its molecular weight is 853.62 .Scientific Research Applications
Starting Material for Polyhydroxyalkanoates (PHB)
DL-β-Hydroxybutyryl coenzyme A lithium salt is a starting material for bacterial polyhydroxyalkanoates (PHB) via polyhydroxybutyrate (PHB) synthases . PHB is a type of biodegradable plastic that is produced by certain bacteria as a storage polymer .
Metabolism of Fatty Acids
This compound plays an important role in the metabolism of fatty acids . It is involved in the breakdown and synthesis of fatty acids, which are crucial for the production of energy in the body .
Energy Production
DL-β-Hydroxybutyryl coenzyme A lithium salt is involved in the production of energy in the body . It is a key molecule in the citric acid cycle, which is the main pathway for the production of energy in cells .
Substrate in Enzymatic Assays
It has been used as a substrate in the HSD17B4 protein enzymatic assay . This assay is used to study the activity of the HSD17B4 enzyme, which is involved in the metabolism of steroids and fatty acids .
Determining Specificity and Kinetics of Proteins
DL-β-Hydroxybutyryl coenzyme A lithium salt has been used as a substrate to determine the specificity and kinetics of Hc-DHS-28 and its mutation proteins . This can help in understanding the function and behavior of these proteins .
Component of Reaction Buffer in Enzyme Assays
It has been used as a component of the reaction buffer in S-adenosyl-L-homocysteine hydrolase (AHCY) in vitro acylation . AHCY is an enzyme that plays a crucial role in the metabolism of methionine, an essential amino acid .
Mechanism of Action
Target of Action
DL-β-Hydroxybutyryl coenzyme A lithium salt is an intermediate in the fermentation of butyric acid and the metabolism of lysine and tryptophan . It is produced from β-hydroxybutyric acid by short-chain-CoA synthase . The primary targets of this compound are the enzymes involved in these metabolic pathways, such as short-chain-CoA synthase .
Mode of Action
This compound interacts with its targets, the enzymes, by serving as a substrate. For instance, it has been used as a substrate in the HSD17B4 protein enzymatic assay . It also serves as a substrate to determine the specificity and kinetics of Hc-DHS-28 and its mutation proteins .
Biochemical Pathways
DL-β-Hydroxybutyryl coenzyme A lithium salt is involved in several biochemical pathways. It is an intermediate in the fermentation of butyric acid and the metabolism of lysine and tryptophan . It can be produced as an intermediate metabolite via the mitochondrial pathway, where impaired mitochondrial function in cancer cells leads to its accumulation . It can also be produced via the fatty acid β-oxidation, which is accelerated by starvation and fasting, leading to its accumulation .
Result of Action
The molecular and cellular effects of DL-β-Hydroxybutyryl coenzyme A lithium salt’s action are primarily related to its role as a substrate in various biochemical reactions. For instance, it can act as a cofactor for lysine β-hydroxybutyrylation (Kbhb), with elevated levels of histone Kbhb observed in a streptozotocin (STZ)-induced type 1 diabetes mellitus (T1DM) mouse model .
Action Environment
The action, efficacy, and stability of DL-β-Hydroxybutyryl coenzyme A lithium salt are influenced by various environmental factors. For instance, its production via the fatty acid β-oxidation pathway is accelerated by conditions of starvation and fasting . Additionally, impaired mitochondrial function in cancer cells can lead to its accumulation .
properties
InChI |
InChI=1S/C25H42N7O18P3S.Li/c1-13(33)8-16(35)54-7-6-27-15(34)4-5-28-23(38)20(37)25(2,3)10-47-53(44,45)50-52(42,43)46-9-14-19(49-51(39,40)41)18(36)24(48-14)32-12-31-17-21(26)29-11-30-22(17)32;/h11-14,18-20,24,33,36-37H,4-10H2,1-3H3,(H,27,34)(H,28,38)(H,42,43)(H,44,45)(H2,26,29,30)(H2,39,40,41); | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWNYNXALHOUFMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li].CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H42LiN7O18P3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80423556 | |
Record name | DL-|A-Hydroxybutyryl coenzyme A lithium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80423556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
860.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
DL-|A-Hydroxybutyryl coenzyme A lithium salt | |
CAS RN |
103404-51-9 | |
Record name | DL-|A-Hydroxybutyryl coenzyme A lithium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80423556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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